Cas no 2270905-01-4 (1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl-)

1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl-, is a pyrazole-based compound featuring a hydroxymethyl-substituted pyridine moiety and a dimethylacetamide functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where pyrazole derivatives are valued for their bioactivity. The hydroxymethyl group enhances solubility and provides a reactive site for further derivatization, while the dimethylacetamide moiety contributes to stability and potential pharmacokinetic properties. The compound’s well-defined molecular architecture makes it a useful intermediate for developing targeted small-molecule inhibitors or ligands. Its purity and consistent performance under controlled conditions ensure reliability in research and industrial applications.
1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl- structure
2270905-01-4 structure
Product Name:1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl-
CAS No:2270905-01-4
MF:C13H16N4O2
MW:260.291742324829
MDL:MFCD31716764
CID:4783358
Update Time:2025-05-19

1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl-
    • MDL: MFCD31716764
    • Inchi: 1S/C13H16N4O2/c1-16(2)13(19)8-17-7-12(6-15-17)11-3-10(9-18)4-14-5-11/h3-7,18H,8-9H2,1-2H3
    • InChI Key: KHHAODNRRDQEQS-UHFFFAOYSA-N
    • SMILES: N1(CC(N(C)C)=O)C=C(C2=CC(CO)=CN=C2)C=N1

1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
191134-2.500g
2-[4-(5-Hydroxymethylpyridin-3-yl)-pyrazol-1-yl]-N,N-dimethylacetamide, 95%
2270905-01-4 95%
2.500g
$2146.00 2023-09-07

1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl- Related Literature

Additional information on 1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl-

Research Briefing on 1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl- (CAS: 2270905-01-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators, particularly those targeting specific enzymatic pathways. Among these, the compound 1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl- (CAS: 2270905-01-4) has emerged as a promising candidate due to its unique structural and functional properties. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl- has been optimized in recent studies to improve yield and purity. Researchers have employed a multi-step synthetic route involving the condensation of pyrazole derivatives with appropriately substituted pyridine intermediates. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These synthetic improvements are critical for ensuring the reproducibility and scalability of the compound for further preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinase targets implicated in inflammatory and oncogenic pathways. Mechanistic studies have revealed that the compound binds to the ATP-binding site of the target kinases, thereby modulating their activity. These findings are supported by molecular docking simulations and kinetic assays, which provide insights into the binding affinity and selectivity of the compound. Such properties make it a valuable tool for probing kinase-related biological processes and a potential lead for drug development.

Furthermore, preclinical evaluations have shown that 1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl- possesses favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Toxicity studies in animal models have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results underscore the compound's potential as a therapeutic agent, particularly for conditions such as autoimmune diseases and certain cancers, where kinase inhibition is a validated therapeutic strategy.

In conclusion, the compound 1H-Pyrazole-1-acetamide, 4-[5-(hydroxymethyl)-3-pyridinyl]-N,N-dimethyl- (CAS: 2270905-01-4) represents a promising avenue for further research and development in the field of medicinal chemistry. Its optimized synthesis, potent biological activity, and favorable pharmacokinetic profile position it as a strong candidate for advancing into clinical trials. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its efficacy in disease-specific models. This research briefing underscores the importance of continued investment in the development of such small molecule modulators to address unmet medical needs.

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